Cas no 1361701-50-9 (3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine)

3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine is a heterocyclic compound featuring a pyridine core substituted with an amino group, a hydroxyl group, and a 2,6-dichlorophenyl moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The presence of multiple functional groups allows for versatile derivatization, making it a valuable intermediate in the development of bioactive molecules. Its dichlorophenyl substituent enhances lipophilicity, which can influence binding affinity in target interactions. The compound’s stability under standard conditions and compatibility with common synthetic methodologies further contribute to its applicability in research and industrial settings. Careful handling is advised due to potential reactivity of the amino and hydroxyl groups.

3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine structure

1361701-50-9 structure

Product Name:3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine

CAS No:1361701-50-9

MF:C₁₁H₈Cl₂N₂O

MW:255.10002040863

CID:4919640

Update Time:2025-10-29

3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine
- Inchi： 1S/C11H8Cl2N2O/c12-7-2-1-3-8(13)10(7)6-4-9(14)11(16)15-5-6/h1-5H,14H2,(H,15,16)
- InChI Key： RDQYETXAUJGTAQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1=CNC(C(=C1)N)=O)Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 355
XLogP3: 2.2
Topological Polar Surface Area: 55.1

3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024002574-250mg	3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine	1361701-50-9	97%	250mg	700.40 USD	2021-06-09
Alichem	A024002574-500mg	3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine	1361701-50-9	97%	500mg	999.60 USD	2021-06-09
Alichem	A024002574-1g	3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine	1361701-50-9	97%	1g	1,814.40 USD	2021-06-09

3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine Related Literature

1. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
4. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
5. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833

Additional information on 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine

Recent Advances in the Study of 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS: 1361701-50-9)

The compound 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS: 1361701-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological targets. Preliminary research indicates that 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a subset of protein kinases, suggesting potential applications in cancer therapy. The study utilized in vitro assays and molecular docking simulations to validate these interactions.

In addition to its therapeutic potential, recent advancements in the synthetic chemistry of this compound have been reported. A novel and scalable synthesis route was developed, as detailed in a 2024 Organic Process Research & Development article. This method employs a cost-effective and environmentally friendly approach, leveraging catalytic C-H activation techniques to improve yield and purity. Such innovations are critical for facilitating large-scale production and further preclinical evaluations.

Furthermore, the pharmacokinetic and toxicological profiles of 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine have been investigated in recent preclinical trials. Data from these studies, published in Drug Metabolism and Disposition, highlight its favorable bioavailability and low toxicity in animal models. These findings underscore its potential as a lead compound for future drug candidates, though additional studies are required to assess its long-term safety and efficacy in humans.

In conclusion, the latest research on 3-Amino-5-(2,6-dichlorophenyl)-2-hydroxypyridine (CAS: 1361701-50-9) underscores its multifaceted potential in drug discovery and development. From its synthetic accessibility to its promising biological activity, this compound represents a valuable focus for ongoing and future investigations. Continued research efforts are expected to further elucidate its therapeutic applications and optimize its pharmacological properties for clinical use.